Cas no 1909294-14-9 (rac-(1R,3R)-3-phenylcyclopentylmethanol, trans)

• Product Name: rac-(1R,3R)-3-phenylcyclopentylmethanol, trans
• CAS No: 1909294-14-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD29055433
• CID: 5246217
• PubChem ID: 121553208
• Update Time: 2025-10-29

rac-(1R,3R)-3-phenylcyclopentylmethanol, trans Chemical and Physical Properties

Names and Identifiers

• [(1R,3R)-3-Phenylcyclopentyl]methanol
• rac-(1R,3R)-3-phenylcyclopentylmethanol, trans

• MDL： MFCD29055433
• Inchi： 1S/C12H16O/c13-9-10-6-7-12(8-10)11-4-2-1-3-5-11/h1-5,10,12-13H,6-9H2/t10-,12-/m1/s1
• InChI Key： JQYFKFLYALIOAD-ZYHUDNBSSA-N
• SMILES： [C@@H]1(CO)CC[C@@H](C2=CC=CC=C2)C1

Additional information on rac-(1R,3R)-3-phenylcyclopentylmethanol, trans

Research Briefing on rac-(1R,3R)-3-phenylcyclopentylmethanol, trans (CAS: 1909294-14-9) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the significance of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans (CAS: 1909294-14-9) as a versatile chiral intermediate in pharmaceutical synthesis and chemical biology. This compound, characterized by its cyclopentyl backbone and phenyl substitution, has garnered attention due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. The stereochemistry of this molecule, specifically its trans configuration, plays a critical role in its biological activity and binding affinity to target proteins.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans. The research team employed asymmetric hydrogenation and chiral resolution techniques to obtain high-purity enantiomers, which were subsequently evaluated for their inhibitory effects on monoamine oxidases (MAOs). The results demonstrated that the trans isomer exhibited superior selectivity for MAO-B over MAO-A, suggesting its potential as a lead compound for neurodegenerative disease therapeutics. The study also reported a novel catalytic system that improved the yield of the target compound to 78%, addressing previous challenges in large-scale synthesis.

In parallel, computational studies have provided insights into the molecular interactions of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans with biological targets. Molecular docking simulations revealed that the phenyl group forms π-π stacking interactions with aromatic residues in the MAO-B active site, while the hydroxyl group participates in hydrogen bonding with key amino acids. These findings, published in Bioorganic & Medicinal Chemistry Letters, support the rational design of derivatives with enhanced potency and selectivity. Notably, the CAS number 1909294-14-9 has become a crucial identifier in patent applications covering these derivatives, with several pharmaceutical companies filing intellectual property claims in 2024.

The compound's application extends beyond MAO inhibition. Recent preclinical studies have investigated its role as a building block for cannabinoid receptor modulators. A 2024 Nature Communications paper described the incorporation of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans into novel CB2-selective agonists, which showed promising anti-inflammatory effects in animal models of rheumatoid arthritis. The researchers emphasized the importance of the trans configuration in maintaining receptor subtype selectivity, as cis analogs displayed significantly reduced potency.

From a synthetic chemistry perspective, advancements in continuous flow technology have revolutionized the production of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans. A recent Chemical Engineering Journal publication detailed a continuous asymmetric reduction process that achieved 92% enantiomeric excess (ee) while reducing solvent waste by 60% compared to batch methods. This green chemistry approach aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices for chiral intermediates like 1909294-14-9.

Looking forward, the scientific community anticipates expanded applications of rac-(1R,3R)-3-phenylcyclopentylmethanol, trans in drug discovery. Ongoing clinical trials are evaluating its derivatives as potential treatments for Parkinson's disease and depression, with preliminary results expected in late 2025. Furthermore, its structural features continue to inspire the development of new chemical probes for studying protein-ligand interactions in chemical biology. The compound's unique stereochemical properties and versatile reactivity profile ensure its continued relevance in pharmaceutical research and development.